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Compound of Interest

Compound Name: A-77003

Cat. No.: B1664747

For laboratory personnel engaged in research and development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe working environment and
regulatory compliance. This document provides essential information regarding the disposal of
A-77003, an HIV-1 protease inhibitor.

Chemical Identification

While a specific Safety Data Sheet (SDS) for A-77003 is not publicly available, the following
identifiers have been established for this compound:

Identifier Value

Common Name A-77003

Synonym Abbott 77003[1]

Chemical Class Antiretroviral agent, HIV-1 Protease Inhibitor[2]
CAS Number 134878-17-4[2]

L-Altritol, 1,2,5,6-tetradeoxy-2,5-bis(((2S)-3-
methyl-2-(((methyl(2-

pyrimidinylmethyl)amino)carbonyl)amino)-1-

IUPAC Name

oxobutyl)amino)-1,6-diphenyl-[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1664747?utm_src=pdf-interest
https://www.benchchem.com/product/b1664747?utm_src=pdf-body
https://www.benchchem.com/product/b1664747?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC162781/
https://www.medkoo.com/products/15582
https://www.medkoo.com/products/15582
https://pmc.ncbi.nlm.nih.gov/articles/PMC162781/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for A-77003

As A-77003 is a potent, biologically active compound intended for research use, it must be
treated as hazardous chemical waste. The following procedural steps provide a general
guideline for its proper disposal. Note: All laboratory personnel must adhere to their institution's
specific Environmental Health and Safety (EHS) protocols and local, state, and federal
regulations.

Step 1: Waste Segregation and Collection
e Solid Waste:

o Collect any solid A-77003, contaminated personal protective equipment (PPE) such as
gloves and lab coats, and other contaminated materials (e.g., weigh boats, contaminated
bench paper) in a designated, clearly labeled hazardous waste container.

o The container should be made of a compatible material, be in good condition, and have a
secure lid.

o Label the container with "Hazardous Waste," the full chemical name, and any known
hazard characteristics (e.g., "Toxic," "Biologically Active").

e Liquid Waste:

o Collect solutions containing A-77003 in a designated, leak-proof hazardous waste
container.

o Ensure the container is compatible with the solvents used.
o Do not mix incompatible waste streams.

o Label the container with "Hazardous Waste," the full chemical names of all components
(including solvents), and their approximate concentrations.

Step 2: Storage of Chemical Waste

o Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.
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e Ensure containers are kept closed except when adding waste.

e Provide secondary containment to prevent spills.

Step 3: Scheduling Waste Pickup

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
» Do not dispose of A-77003 down the drain or in the regular trash.

Step 4: Decontamination

o Thoroughly decontaminate all surfaces and equipment that have come into contact with A-
77003 using an appropriate cleaning agent as determined by your laboratory's standard
operating procedures.

e Dispose of all cleaning materials as hazardous waste.

Experimental Protocols: Mechanism of Action

A-77003 functions as an inhibitor of the HIV-1 protease, a critical enzyme in the viral life cycle.
The following diagram illustrates the general mechanism of action for HIV protease inhibitors.
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Mechanism of HIV Protease Inhibition by A-77003
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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